Cas no 2121512-72-7 (2-Bromo-6-fluoro-3-methylphenylboronic acid pinacol ester)

• Product Name: 2-Bromo-6-fluoro-3-methylphenylboronic acid pinacol ester
• CAS No: 2121512-72-7
• MF: C₁₃H₁₇BBrFO₂
• MW: 314.986286878586
• MDL: MFCD28141548
• CID: 5074328
• Update Time: 2026-03-01

2-Bromo-6-fluoro-3-methylphenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-fluoro-3-methylphenylboronic acid pinacol ester
• 2-(2-bromo-6-fluoro-3-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• MDL： MFCD28141548
• Inchi： 1S/C13H17BBrFO2/c1-8-6-7-9(16)10(11(8)15)14-17-12(2,3)13(4,5)18-14/h6-7H,1-5H3
• InChI Key： GZBCTMFOBKRHHZ-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CC=C(C=1B1OC(C)(C)C(C)(C)O1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 308
• Topological Polar Surface Area: 18.5

Additional information on 2-Bromo-6-fluoro-3-methylphenylboronic acid pinacol ester

Introduction to 2-Bromo-6-fluoro-3-methylphenylboronic acid pinacol ester (CAS No. 2121512-72-7)

2-Bromo-6-fluoro-3-methylphenylboronic acid pinacol ester, identified by the Chemical Abstracts Service Number (CAS No.) 2121512-72-7, is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents. Its unique structural features, combining a bromo substituent, a fluoro group, and a methyl group on a phenyl ring, along with the boronic acid pinacol ester functionality, make it a versatile building block for further chemical modifications.

The boronic acid pinacol ester moiety is particularly noteworthy, as it enhances the stability of the boronate group during storage and reaction conditions. This stability is essential for its use in cross-coupling reactions, such as the Suzuki-Miyaura coupling, which is a cornerstone of modern organic synthesis. The presence of both bromo and fluoro substituents on the aromatic ring provides additional handles for further functionalization, allowing chemists to tailor the properties of the resulting compounds for specific applications.

In recent years, there has been a surge in research focused on developing new methodologies for constructing complex molecular architectures using organoboron compounds. The CAS No. 2121512-72-7 compound has been utilized in several cutting-edge studies aimed at discovering novel pharmaceuticals. For instance, researchers have employed this intermediate in the synthesis of small-molecule inhibitors targeting various disease pathways. Its structural features make it an ideal candidate for generating molecules with enhanced binding affinity and selectivity.

One notable application of 2-Bromo-6-fluoro-3-methylphenylboronic acid pinacol ester is in the development of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The bromo and fluoro groups can be readily modified via palladium-catalyzed cross-coupling reactions to introduce diverse aryl or heteroaryl moieties. This flexibility allows for the rapid screening of large libraries of compounds to identify potent inhibitors. Furthermore, the fluoro substituent is known to improve metabolic stability and bioavailability, making it an attractive feature in drug design.

Another area where this compound has shown promise is in materials science, particularly in the synthesis of organic electronic materials. Boron-containing aromatic compounds often exhibit excellent electronic properties, making them suitable for use in organic light-emitting diodes (OLEDs), field-effect transistors (OFETs), and other advanced optoelectronic devices. The CAS No. 2121512-72-7 intermediate has been used to construct novel aromatic systems with tailored electronic characteristics, contributing to advancements in flexible electronics and energy-efficient lighting technologies.

The synthesis of 2-Bromo-6-fluoro-3-methylphenylboronic acid pinacol ester involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the bromination and fluorination of a precursor phenyl ring, followed by protection of the boronic acid group as a pinacol ester. This synthetic route underscores the importance of having access to high-quality intermediates like this one for efficient and scalable production.

Recent advancements in green chemistry have also influenced how this compound is utilized. Researchers are increasingly focusing on optimizing synthetic pathways to minimize waste and reduce environmental impact. The use of 2-Bromo-6-fluoro-3-methylphenylboronic acid pinacol ester as an intermediate aligns with these principles, as it enables concise synthetic routes that favor atom economy and functional group tolerance.

In conclusion, 2-Bromo-6-fluoro-3-methylphenylboronic acid pinacol ester (CAS No. 2121512-72-7) is a multifunctional organoboron compound with broad applications in pharmaceuticals and materials science. Its unique structural features make it an invaluable tool for constructing complex molecules with tailored properties. As research continues to evolve, this compound will undoubtedly play a pivotal role in discovering new drugs and developing next-generation electronic materials.